BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Commercial Suppliers of
25-Desacetyl Rifampicin-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B14793545

For researchers, scientists, and professionals in drug development, sourcing high-quality,
isotopically labeled compounds is a critical step in metabolic studies, pharmacokinetic analysis,
and as internal standards in analytical assays. This guide provides an in-depth overview of
commercial suppliers for 25-Desacetyl Rifampicin-d3, a labeled metabolite of the antibiotic
Rifampicin.

Introduction to 25-Desacetyl Rifampicin-d3

25-Desacetyl Rifampicin is a major active metabolite of Rifampicin.[1] The deuterated version,
25-Desacetyl Rifampicin-d3, serves as an essential tool in bioanalytical methods, enabling
precise quantification of the metabolite in complex biological matrices. Its synonyms include 25-
O-Deacetyl-3-[(E)-[(4-(methyl-d3)-1-piperazinyl)imino]methyl]rifamycin and Desacetylrifampicin-
d3.[2][3][41[5]

Commercial Supplier Overview

A survey of the market reveals several reputable suppliers offering 25-Desacetyl Rifampicin-
d3. The following table summarizes key quantitative data from these suppliers to facilitate a
comparative analysis for procurement.
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Note: Data is compiled from publicly available information on supplier websites. Pricing and
availability are subject to change. "N/A" indicates that the information was not readily available.
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The CAS number for the unlabeled compound is 16783-99-6.[1][6][7][8][2][10][11]

Experimental Protocols and Quality Assurance

While detailed, step-by-step experimental protocols for the use of 25-Desacetyl Rifampicin-d3
are typically application-specific and developed within the end-user's laboratory, suppliers
generally provide a Certificate of Analysis (CoA) upon request or with purchase.[2][10] A CoA
typically includes:

« |dentity Confirmation: Data from techniques such as *H NMR, Mass Spectrometry.
o Purity Assessment: Often determined by High-Performance Liquid Chromatography (HPLC).
o Other Physicochemical Properties: Such as appearance and solubility.

For instance, United States Biological describes the product as a "Reddish Orange Solid"
soluble in Chloroform and Methanol.[3] Pharmaffiliates notes a similar appearance and
recommends storage at 2-8°C in an amber vial under an inert atmosphere.[4]

Procurement Workflow

The process of procuring a specialized chemical like 25-Desacetyl Rifampicin-d3 involves
several key stages, from initial supplier identification to post-delivery verification. The following
diagram illustrates a typical workflow for researchers.
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Phase 1: Sourcing & Selection

Identify Potential Suppliers
(e.g., LGC, USBio, Pharmaffiliates)

'

Request Quotations & Lead Times

'

Compare Purity, Pack Size, & Cost

'

Review Available Technical Data
(CoA, MSDS)

Decision Gate:
Supplier Meets Specs

Phase 2: Pfocurement

Select Supplier & Place Purchase Order

'

Confirm Shipping & Handling Conditions
(e.g., Blue Ice, Ambient)

Phase 3: Veri%cation & Use

Receive Shipment & Verify Integrity

'

Log Compound & Store as Recommended
(-20°C or 2-8°C)

'

Internal QC/Characterization
(as per lab SOPs)

'

Proceed with Experimentation

Click to download full resolution via product page

Caption: Logical workflow for sourcing and procuring 25-Desacetyl Rifampicin-d3.
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Conclusion

The availability of 25-Desacetyl Rifampicin-d3 from several commercial suppliers provides
researchers with options to source this critical reagent. When selecting a supplier, it is
imperative to consider not only the cost but also the purity of the compound, the available pack
sizes, and the comprehensiveness of the accompanying analytical data. Following a structured
procurement process, as outlined above, will help ensure that the acquired material meets the
stringent requirements for research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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